Cas no 2228808-83-9 (4-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine)

• Product Name: 4-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine
• CAS No: 2228808-83-9
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5967197
• PubChem ID: 165866493
• Update Time: 2025-06-12

4-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine
• EN300-1987557
• 4-[(2,2-dimethyl-1,3-dioxolan-4-yl)methyl]piperidine
• 2228808-83-9

• Inchi： 1S/C11H21NO2/c1-11(2)13-8-10(14-11)7-9-3-5-12-6-4-9/h9-10,12H,3-8H2,1-2H3
• InChI Key： JLDMBSHCRKOWOZ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1CC1CCNCC1

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine

Comprehensive Overview of 4-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine (CAS No. 2228808-83-9)

4-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine (CAS No. 2228808-83-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a piperidine ring, a common motif in bioactive molecules, coupled with a 2,2-dimethyl-1,3-dioxolane group, which enhances its stability and reactivity. This combination makes it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and material science.

In recent years, the demand for high-purity intermediates like 4-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine has surged, driven by advancements in medicinal chemistry and catalysis. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, where piperidine derivatives are frequently employed. The compound’s CAS No. 2228808-83-9 is often searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

The synthesis of 4-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine involves multi-step organic reactions, including protection-deprotection strategies and selective functionalization. Its dioxolane moiety provides steric protection, making it a versatile building block for asymmetric synthesis. This attribute aligns with the growing trend toward green chemistry, as it minimizes waste and improves yield efficiency. Industry professionals frequently inquire about its scalability and cost-effective production methods, highlighting its commercial viability.

From an analytical perspective, 4-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure its purity and confirm its structural integrity, which is critical for regulatory compliance in pharmaceutical applications. The compound’s logP and solubility profiles are also studied to optimize its use in formulation development, a topic frequently explored in drug delivery research.

Beyond pharmaceuticals, CAS No. 2228808-83-9 has potential applications in agrochemicals and functional materials. Its heterocyclic framework lends itself to modifications that can enhance pesticide efficacy or polymer properties. This versatility has led to increased patent activity, with innovators seeking to leverage its molecular diversity for niche applications. Searches for "piperidine-based agrochemicals" or "dioxolane derivatives in materials science" often intersect with discussions about this compound.

In conclusion, 4-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine (CAS No. 2228808-83-9) represents a compelling case study in modern chemical innovation. Its dual functionality as a pharmaceutical intermediate and material science component underscores its multidisciplinary appeal. As research continues to uncover new applications, this compound is poised to remain a focal point in both academic and industrial settings, addressing key challenges in sustainable chemistry and therapeutic development.